Cas no 850917-32-7 (N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide)

• Product Name: N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide
• CAS No: 850917-32-7
• MF: C₂₁H₁₇BrN₂O₂S
• MW: 441.340883016586
• CID: 6207501
• PubChem ID: 2052914
• Update Time: 2025-07-14

N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide
• N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)furan-2-carboxamide
• F0582-0663
• N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]thio}ethyl)-2-furamide
• 850917-32-7
• EU-0022406
• N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl]ethyl]furan-2-carboxamide
• N-(2-((2-(4-bromophenyl)-1H-indol-3-yl)thio)ethyl)furan-2-carboxamide
• AKOS001780033

• Inchi： 1S/C21H17BrN2O2S/c22-15-9-7-14(8-10-15)19-20(16-4-1-2-5-17(16)24-19)27-13-11-23-21(25)18-6-3-12-26-18/h1-10,12,24H,11,13H2,(H,23,25)
• InChI Key： GSBWZAJSSNUWNJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C2C=CC=CC=2N1)SCCNC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 440.01941g/mol
• Monoisotopic Mass: 440.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 83.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide

Professional Introduction to N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide (CAS No. 850917-32-7)

N-(2-{2-(4-bromophenyl-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide, identified by its CAS number 850917-32-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fused heterocyclic system and an amide functional group. The presence of a 4-bromophenyl moiety and an indole sulfanyl group enhances its potential as a bioactive scaffold, making it a subject of intense research for the development of novel therapeutic agents.

The structural complexity of N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide lends itself to diverse biological interactions. The indole ring, a well-known pharmacophore in medicinal chemistry, is often associated with various pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a furan ring further expands the compound's potential biological activity by introducing additional electronic and steric features that can modulate receptor binding and metabolic stability.

In recent years, there has been a surge in research focused on indole derivatives as potential therapeutic candidates. These compounds have shown promise in preclinical studies for their ability to interact with multiple biological targets. Specifically, the sulfanyl group in the indole ring can serve as a key interaction point with enzymes and receptors, influencing the compound's pharmacokinetic profile. This has led to investigations into how modifications around the indole core can enhance binding affinity and selectivity.

The amide functionality in N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide plays a crucial role in determining its solubility and bioavailability. Amides are commonly found in biologically active molecules due to their ability to form hydrogen bonds, which can improve interactions with biological targets. Additionally, the amide group can undergo various chemical transformations, such as hydrolysis or amidation, which can be exploited for drug design purposes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding sites on target proteins. These studies have suggested that the compound may interact with enzymes involved in signal transduction pathways relevant to cancer and inflammation.

The synthesis of N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indole-furan core efficiently. Additionally, protecting group strategies have been crucial in ensuring regioselective functionalization at multiple sites within the molecule.

Ongoing clinical trials are exploring the therapeutic potential of indole derivatives in various diseases. While N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide has not yet entered human trials, preclinical data suggest that it may exhibit promising effects against certain types of cancer and inflammatory disorders. The compound's ability to modulate key signaling pathways has attracted interest from researchers seeking new treatment modalities.

The development of novel pharmaceuticals often involves optimizing synthetic routes to improve yield and scalability while maintaining high purity standards. For N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide, process chemists are focusing on streamlining synthetic steps and reducing impurities through advanced purification techniques such as chromatography and crystallization.

In conclusion, N-(2-{2-(4-bromophenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with potential therapeutic applications. Its unique combination of pharmacophores—indole, furan, and amide—makes it a valuable scaffold for further medicinal chemistry exploration. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.